An In-depth Technical Guide to the Synthesis of trans-Latanoprost: Pathways and Intermediates
An In-depth Technical Guide to the Synthesis of trans-Latanoprost: Pathways and Intermediates
For Researchers, Scientists, and Drug Development Professionals
Latanoprost (B1674536), a prostaglandin (B15479496) F2α analogue, is a leading therapeutic agent for the management of glaucoma and ocular hypertension. Its synthesis has been a subject of extensive research, leading to the development of multiple synthetic pathways. This technical guide provides a detailed overview of the core synthetic routes to trans-Latanoprost, focusing on the traditional Corey lactone-based approach and more recent, efficient organocatalytic and chemoenzymatic strategies. This document outlines the key intermediates, reaction mechanisms, and experimental protocols, presenting quantitative data in a clear, tabular format and visualizing the synthetic pathways using Graphviz diagrams.
The Classical Approach: Corey Lactone-Based Synthesis
The Corey lactone has historically been a cornerstone in the synthesis of prostaglandins, including Latanoprost.[1][2][3][4][5][6] This pathway, while robust, typically involves a multi-step sequence.
A key starting material for this route is the Corey lactone diol. The synthesis proceeds through a series of carefully orchestrated steps to introduce the α- and ω-side chains to the cyclopentane (B165970) core.
Key Intermediates in the Corey Lactone Pathway:
-
Corey Lactone Diol: The chiral precursor that contains the core cyclopentane ring with the necessary stereochemistry.
-
Corey Aldehyde: Formed by the oxidation of the primary alcohol of the Corey lactone diol.
-
Enone Intermediate: Generated via a Horner-Wadsworth-Emmons reaction to append the ω-side chain.
-
Latanoprost Lactol: A hemiacetal formed by the reduction of the lactone functionality, which is a precursor to the introduction of the α-side chain.
Experimental Protocols for Key Reactions in the Corey Lactone Pathway:
a) Swern Oxidation of Corey Lactone Diol to Corey Aldehyde
The Swern oxidation is a reliable method for the mild oxidation of primary alcohols to aldehydes.[7]
-
Procedure: To a solution of oxalyl chloride (2.5 mmol) in anhydrous dichloromethane (B109758) (DCM, 500 mL) at -72°C, dimethyl sulfoxide (B87167) (DMSO, 3.5 mmol) is added dropwise. After stirring for 10 minutes, a solution of Corey lactone diol (1 mmol) in DCM is added slowly. The reaction is stirred for 4 hours at the same temperature. Triethylamine (100 mL) is then added, and the mixture is quenched with water. The organic layer is separated, washed, dried, and concentrated to yield the aldehyde.[6][8][9]
b) Horner-Wadsworth-Emmons (HWE) Reaction for ω-Side Chain Installation
The HWE reaction is employed to form the enone intermediate by reacting the Corey aldehyde with a suitable phosphonate.[3][10][11][12]
-
Procedure: A suspension of sodium hydride (71.1 mmol) in dimethoxyethane (DME, 80 mL) is cooled to -5°C. A solution of dimethyl (2-oxo-4-phenylbutyl)phosphonate (69.0 mmol) in DME (40 mL) is added slowly, and the mixture is stirred for 1 hour at 25°C. The reaction is then cooled to -5°C, and a solution of the Corey aldehyde (19.78 mmol) in DME (40 mL) is added. After 30 minutes, the reaction is worked up to yield the enone intermediate.[13]
c) Stereoselective Reduction of the Enone
The reduction of the 15-keto group to the desired (S)-alcohol is a critical step. While various reagents can be used, (-)-B-chlorodiisopinocampheylborane ((-)-DIP-Cl) offers high stereoselectivity.[3]
-
Procedure: The enone intermediate is dissolved in an appropriate solvent and cooled to -30°C. A solution of (-)-DIP-Cl is added, and the reaction is monitored for completion. The desired (15S)-alcohol is obtained after workup and purification.[3]
d) Reduction of Lactone to Lactol with DIBAL-H
Diisobutylaluminum hydride (DIBAL-H) is used for the partial reduction of the lactone to the corresponding hemiacetal (lactol).[3][6][14][15][16]
-
Procedure: A solution of the protected lactone intermediate (1 mmol) in anhydrous toluene (B28343) or THF (50 mL) is cooled to -78°C under a nitrogen atmosphere. A solution of DIBAL-H (3.5 mmol) is added dropwise, and the mixture is stirred for 1 hour. The reaction is quenched with methanol (B129727) at -78°C, followed by the addition of water and ethyl acetate (B1210297) at a slightly warmer temperature. The resulting mixture is filtered, and the organic phase is separated, dried, and concentrated to give the lactol.[6][16]
e) Wittig Reaction for α-Side Chain Installation
The final carbon framework is assembled using a Wittig reaction between the lactol and a suitable phosphonium (B103445) ylide.[6][17][18]
-
Procedure: 4-carboxybutyl)triphenylphosphonium bromide and a strong base like potassium tert-butoxide are reacted in THF at 5°C to form the ylide. The lactol intermediate is then added, and the reaction is allowed to proceed for 6 hours. After an acidic workup, the carboxylic acid is obtained.[6]
f) Esterification and Deprotection
The final steps involve the esterification of the carboxylic acid to the isopropyl ester and the removal of any protecting groups to yield trans-Latanoprost.[6]
-
Procedure: The carboxylic acid is treated with 2-iodopropane (B156323) in the presence of DBU in acetone (B3395972) at 30°C for 16 hours to form the isopropyl ester. Subsequent deprotection of silyl (B83357) ethers is typically achieved using a fluoride (B91410) source or acidic conditions.[6]
Quantitative Data for Corey Lactone-Based Synthesis
| Step | Reaction | Reagents | Yield (%) | Reference |
| 1 | Swern Oxidation | Oxalyl chloride, DMSO, Et3N | ~95% | [6] |
| 2 | HWE Reaction | NaH, Dimethyl (2-oxo-4-phenylbutyl)phosphonate | ~70% | [13] |
| 3 | Ketone Reduction | (-)-DIP-Cl | 95% (S-isomer) | [3] |
| 4 | Lactone Reduction | DIBAL-H | High | [6] |
| 5 | Wittig Reaction | 4-carboxybutyl)triphenylphosphonium bromide, KOtBu | Good | [6] |
| 6 | Esterification | 2-Iodopropane, DBU | Good | [6] |
| Overall | - | - | ~19.2% | [3] |
Modern Approaches: Organocatalytic "Pot-Economical" Synthesis
In an effort to improve efficiency and reduce the number of synthetic steps and purifications, organocatalytic "pot-economical" routes have been developed. These methods often bypass the traditional Corey lactone intermediate.[1][2][4] A notable example is a six-pot synthesis with a 24% overall yield.[1][2][4]
Key Intermediates in the Organocatalytic Pathway:
-
Chiral Allylic Alcohol: Generated via an enantioselective Krische allylation.[2]
-
Aldehyde Intermediate: Prepared through a sequence of olefin metathesis, silyl protection, and hydrogenolysis.[2]
-
Methylenecyclopentanone: A key intermediate formed via an organocatalyst-mediated Michael reaction followed by an intramolecular Mukaiyama aldol (B89426) reaction and elimination.[2][4]
Experimental Protocols for Key Reactions in the Organocatalytic Pathway:
a) Enantioselective Krische Allylation
This reaction establishes the stereochemistry of the future C15 hydroxyl group.[2]
-
Procedure: 3-phenylpropanol is subjected to an iridium-catalyzed allylation with allyl acetate to produce the chiral homoallylic alcohol with high enantiomeric excess.
b) Organocatalyst-Mediated Michael Reaction
This step constructs the cyclopentanone (B42830) ring.[2][19]
-
Procedure: An aldehyde intermediate is reacted with a nitroalkene in the presence of a diphenylprolinol silyl ether catalyst to afford the Michael adduct with high diastereoselectivity.[2]
c) Intramolecular Mukaiyama Aldol Reaction and Elimination
This reaction sequence forms the methylenecyclopentanone intermediate.[2][4][20]
-
Procedure: The Michael adduct is treated sequentially with a Lewis acid (e.g., Me2AlCl) and then a base (e.g., NaF and Et3N) to effect the intramolecular aldol condensation and subsequent elimination of the nitro group.[20]
d) L-Selectride Reduction
The stereoselective reduction of the ketone is achieved using L-selectride®.[2][21][22][23][24]
-
Procedure: After a cis-selective olefin metathesis to introduce the α-side chain, the resulting ketone is reduced with L-selectride® in THF. The reaction is quenched with aqueous hydrogen peroxide.[2][21]
Quantitative Data for Organocatalytic Synthesis
| Step | Reaction | Yield (%) | Reference |
| 1 | Krische Allylation | 88% (96% ee) | [20] |
| 2 | Olefin Metathesis, Silyl Protection, Hydrogenolysis (One-pot) | 67% | [2] |
| 3 | Michael Reaction | 89% | [20] |
| 4 | Mukaiyama Aldol Reaction & Elimination | 74% | [20] |
| 5 | Michael Addition of Vinyl Cuprate | Good | [2] |
| 6 | Olefin Metathesis, Reduction, Deprotection (One-pot) | 75% | [2] |
| Overall | - | 24% | [2][4] |
Chemoenzymatic Synthesis
Chemoenzymatic approaches leverage the high stereoselectivity of enzymes for key transformations, offering a green and efficient alternative to traditional chemical methods.[25][26][27][28]
A chemoenzymatic synthesis of Latanoprost has been developed starting from (-)-Corey lactone benzoate (B1203000). This process replaces three chemical steps (C=C reduction, stereoselective C=O reduction, and ester hydrolysis) with a one-pot, three-enzyme reaction using whole cells of Pichia anomala.[4]
Key Steps in the Chemoenzymatic Pathway:
-
Horner-Wadsworth-Emmons (HWE) Condensation: To form the 15-ketoprostaglandin intermediate.
-
One-Pot Biotransformation: Simultaneous reduction of the C=C double bond, stereoselective reduction of the 15-keto group, and hydrolysis of the benzoate ester catalyzed by enzymes from Pichia anomala.
Experimental Protocol for the One-Pot Biotransformation:
-
Procedure: Resting cells of Pichia anomala are suspended in a phosphate (B84403) buffer containing glucose. The 15-ketoprostaglandin intermediate is added, and the reaction is incubated. The product, Lactondiol L, is extracted and purified. By altering the co-substrate (e.g., using fumaric acid instead of glucose), the reaction can be modulated to favor different products.[4]
Quantitative Data for Chemoenzymatic Synthesis
| Step | Reaction | Yield (%) | Reference |
| 1 | HWE Condensation | Good | [4] |
| 2 | One-Pot Biotransformation to Lactondiol L | 82% | [4] |
Purification and Analysis
The final step in any synthesis is the purification of the active pharmaceutical ingredient (API). For Latanoprost, which is an oil, this is typically achieved using chromatographic techniques.[5] High-performance liquid chromatography (HPLC) is a standard method for both purification and analysis of Latanoprost and its isomers.[17][23][29][30]
-
HPLC Conditions for Analysis: A typical analytical method might use a C18 reversed-phase column with a mobile phase of acetonitrile (B52724) and water with an acidic modifier (e.g., acetic acid), with UV detection at 210 nm.[23]
-
Preparative HPLC for Purification: For purification, a preparative HPLC column (e.g., DAC Chiral pak-IF) can be used with a mobile phase such as acetonitrile and methanol. Fractions are collected and monitored for purity by analytical HPLC.[5] Purity levels of >99.7% can be achieved.[5]
Synthesis Pathway Visualizations
The following diagrams, generated using the DOT language for Graphviz, illustrate the primary synthetic pathways to trans-Latanoprost.
Caption: The Corey Lactone-based synthesis pathway to trans-Latanoprost.
Caption: The organocatalytic "pot-economical" synthesis pathway to trans-Latanoprost.
Caption: A chemoenzymatic approach to a key intermediate for trans-Latanoprost synthesis.
Conclusion
The synthesis of trans-Latanoprost has evolved from the classical, multi-step Corey lactone-based route to more streamlined and efficient organocatalytic and chemoenzymatic methods. The choice of synthetic pathway depends on various factors, including the desired scale of production, cost-effectiveness, and environmental considerations. This guide provides a comprehensive overview of the key strategies and experimental considerations for the synthesis of this important pharmaceutical agent, serving as a valuable resource for professionals in the field of drug development and organic synthesis.
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